Cas no 478260-28-5 (N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE)
N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE
- N-{3-fluoro-4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]phenyl}pentanamide
- N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)pentanamide
- N-[3-fluoro-4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]pentanamide
- Oprea1_132791
-
- Inchi: 1S/C22H28FN3O3S/c1-3-4-5-22(27)24-18-8-11-21(20(23)16-18)25-12-14-26(15-13-25)30(28,29)19-9-6-17(2)7-10-19/h6-11,16H,3-5,12-15H2,1-2H3,(H,24,27)
- InChI Key: JAPSLKCYGKQIAM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCN(C2C=CC(=CC=2F)NC(CCCC)=O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 653
- XLogP3: 3.7
- Topological Polar Surface Area: 78.1
N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663436-1mg |
N-(3-fluoro-4-(4-tosylpiperazin-1-yl)phenyl)pentanamide |
478260-28-5 | 98% | 1mg |
¥428 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663436-2mg |
N-(3-fluoro-4-(4-tosylpiperazin-1-yl)phenyl)pentanamide |
478260-28-5 | 98% | 2mg |
¥495 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663436-5mg |
N-(3-fluoro-4-(4-tosylpiperazin-1-yl)phenyl)pentanamide |
478260-28-5 | 98% | 5mg |
¥661 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663436-10mg |
N-(3-fluoro-4-(4-tosylpiperazin-1-yl)phenyl)pentanamide |
478260-28-5 | 98% | 10mg |
¥800 | 2023-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00908096-1g |
N-{3-fluoro-4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]phenyl}pentanamide |
478260-28-5 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Ambeed | A937567-1g |
N-{3-fluoro-4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]phenyl}pentanamide |
478260-28-5 | 90% | 1g |
$350.0 | 2023-04-04 |
N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE
Introduction to N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE and Its Significance in Modern Chemical Biology
N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE (CAS No. 478260-28-5) represents a novel compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound's unique chemical architecture, characterized by a fluorinated phenyl ring, a piperazine moiety, and a sulfonamide group, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.
The molecular formula of N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE underscores its intricate composition, which includes multiple functional groups that contribute to its potential biological activity. The presence of a fluorine atom at the 3-position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. Additionally, the sulfonamide group and the piperazine ring are well-documented pharmacophores that frequently appear in bioactive compounds, suggesting that this compound may exhibit desirable pharmacological properties.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The structural features of N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE make it a compelling subject for investigation in these areas. For instance, the piperazine moiety is known to interact with various neurotransmitter receptors, while the sulfonamide group can serve as a hinge-binding element in protein targets. These characteristics open up possibilities for the compound to interact with enzymes and receptors involved in disease mechanisms.
The synthesis of N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorine atom, for example, necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Similarly, the incorporation of the sulfonamide group requires careful consideration of reaction conditions to prevent unwanted byproducts. These synthetic challenges highlight the expertise required to produce this compound in sufficient quantities for further biological evaluation.
Evaluation of N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE's biological activity has already begun in several research laboratories. Preliminary studies suggest that the compound exhibits promising interactions with certain protein targets, which could lead to therapeutic benefits. For instance, its ability to modulate enzyme activity or receptor binding may make it useful in treating conditions such as pain syndromes or autoimmune diseases. However, more comprehensive studies are needed to fully elucidate its mechanism of action and potential side effects.
The role of computational chemistry and molecular modeling has been instrumental in predicting the binding affinity and pharmacokinetic properties of N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE. These tools allow researchers to simulate interactions between the compound and biological targets, providing insights into how it might function within living systems. Such simulations are particularly valuable in guiding experimental design and optimizing lead compounds for clinical development. By leveraging advanced computational methods, scientists can accelerate the discovery process and identify promising candidates more efficiently.
The future prospects for N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE are exciting, given its unique structural features and potential biological relevance. Further research is warranted to explore its therapeutic applications in detail. Additionally, modifications to its structure could be explored to enhance its efficacy or reduce potential toxicity. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in realizing the full potential of this compound.
In conclusion, N-(N-(3-FLUORO-4-(4-[((1-methylphenyl)sulfonyl)piperazinyl)]phenyl)pentanamide CAS No: 478260285)> represents a significant advancement in chemical biology and pharmaceutical research. Its complex molecular architecture and multifunctional groups position it as a promising candidate for further exploration in drug discovery. As research continues to uncover new insights into its biological activity and mechanisms of action, this compound holds great promise for addressing various health challenges.
478260-28-5 (N-(3-FLUORO-4-(4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO)PHENYL)PENTANAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)